4-hydroxy-7-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-7-carbonitrile
Description
“4-hydroxy-7-phenyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine-7-carbonitrile” is a chemical compound that belongs to the class of thienopyrimidines . Thienopyrimidines are known for their broad spectrum of biological properties, including antitumor, antiviral, anti-inflammatory, analgesic, antibacterial, and other activities .
Synthesis Analysis
The synthesis of this compound involves the condensation of ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate with formamide . This reaction yields 4-oxo-7-phenyl-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidine-7-carbonitrile, which is then treated with phosphoryl chloride to obtain the corresponding 4-chloro derivative . This derivative can react with secondary amines to afford a series of 4-aminobenzothienopyrimidines .Molecular Structure Analysis
The molecular structure of this compound can be inferred from its synthesis process and the reactions it undergoes. For instance, the IR spectrum of the 4-chloro derivative showed an absorption band at 1655 cm –1 due to the amide carbonyl group, which disappeared in going to the 4-chloro derivative .Chemical Reactions Analysis
The 4-chloro derivative of this compound can react with a series of secondary amines (diethylamine, pyrrolidine, piperidine, morpholine, 1-benzylpiperazine) and hydrazine hydrate to produce the corresponding 4-aminotetrahydrobenzothienopyrimidines . The reaction of the 4-hydrazinyl derivative with formic acid was accompanied by Dimroth rearrangement, and the product was tetracyclic hexahydrobenzothienotriazolopyrimidine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its IR and NMR spectra. For instance, the IR spectrum of the 4-chloro derivative showed an absorption band at 1655 cm –1 due to the amide carbonyl group . The 1H NMR spectrum showed signals at various chemical shifts, indicating the presence of different types of protons .Future Directions
The future directions for the study of this compound could involve further exploration of its biological properties, given the known activities of thienopyrimidines . Additionally, more research could be conducted to understand its mechanism of action and to explore its potential applications in medicine and other fields.
properties
IUPAC Name |
4-oxo-7-phenyl-3,5,6,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine-7-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3OS/c18-9-17(11-4-2-1-3-5-11)7-6-12-13(8-17)22-16-14(12)15(21)19-10-20-16/h1-5,10H,6-8H2,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUFJQEXXGRLMDO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC2=C1C3=C(S2)N=CNC3=O)(C#N)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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